Cas no 137786-67-5 (Propanedioic acid, (1-aminoethylidene)-, diethyl ester)

• Product Name: Propanedioic acid, (1-aminoethylidene)-, diethyl ester
• CAS No: 137786-67-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 1254754
• PubChem ID: 15648022
• Update Time: 2025-04-20

Propanedioic acid, (1-aminoethylidene)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1-aminoethylidene)-, diethyl ester
• diethyl 2-(1-aminoethylidene)propanedioate
• DTXSID30576288
• Diethyl (1-aminoethylidene)propanedioate
• 137786-67-5
• SCHEMBL10463988
• XSBRDCXKWANXIE-UHFFFAOYSA-N
• diethyl 2-(1-aminoethylidene)malonate

• Inchi： 1S/C9H15NO4/c1-4-13-8(11)7(6(3)10)9(12)14-5-2/h4-5,10H2,1-3H3
• InChI Key： XSBRDCXKWANXIE-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C(\C)/N)=O

Computed Properties

• Exact Mass: 201.10015
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62